N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide

• Molecular Formula: C11H13N3O3S2
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H13N3O3S2/c1-3-10-12-13-11(18-10)14-19(15,16)9-6-4-8(17-2)5-7-9/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: LQLQSMXWQAPUME-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)OC

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide is a compound that belongs to the class of 1,3,4-thiadiazole derivatives.

Preparation Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide typically involves the reaction of 5-ethyl-1,3,4-thiadiazole-2-amine with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane or chloroform under reflux conditions . The product is then purified by recrystallization or column chromatography.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of automated reactors and continuous flow systems to ensure consistent production quality .

Chemical Reactions Analysis

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like ethanol or acetonitrile, and catalysts such as palladium on carbon or copper iodide. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, including heterocyclic compounds and pharmaceuticals.

Biology: It has shown potential as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: The compound has been investigated for its potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells.

Industry: It is used in the development of agrochemicals, such as herbicides and insecticides, due to its biological activity.

Comparison with Similar Compounds

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzenesulfonamide can be compared with other similar compounds, such as:

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-propyl pentane amide: This compound has shown similar biological activities but with different potency and selectivity.

N-(5-methyl-1,3,4-thiadiazol-2-yl)-N-neopentylamine: This compound has been studied for its potential as an anticonvulsant agent.

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-(5E)-4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]butanamide: This compound has shown enhanced cytotoxic activity against cancer cells.